Cas no 1399654-71-7 (5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid)

• Product Name: 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid
• CAS No: 1399654-71-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5150373
• Update Time: 2025-05-20

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid

• Inchi： 1S/C12H12N2O3/c1-3-6-14-8(2)7-9(13-14)10-4-5-11(17-10)12(15)16/h3-5,7H,1,6H2,2H3,(H,15,16)
• InChI Key： HJCUJDPVKQZYPC-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)N(CC=C)N=2)=CC=C1C(O)=O

Additional information on 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid

Comprehensive Overview of 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7)

5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a furan ring and a pyrazole moiety, which are known for their diverse biological activities and applications in drug discovery. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and biologically active molecules.

The compound's CAS number 1399654-71-7 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structural complexity, characterized by the allyl and methyl substituents on the pyrazole ring, contributes to its versatility in synthetic applications. Recent studies highlight its role in the development of anti-inflammatory agents and antioxidant compounds, aligning with the growing demand for novel therapeutic solutions in healthcare.

In the context of green chemistry and sustainable synthesis, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid has been explored as a candidate for eco-friendly catalytic processes. Its furan-carboxylic acid derivative is particularly valuable in designing biodegradable polymers, a hot topic in environmental science. This aligns with global trends toward reducing plastic waste and developing renewable materials.

From a commercial perspective, the compound's applications extend to agrochemicals and flavor/fragrance industries. Its heterocyclic framework is instrumental in creating crop protection agents with enhanced efficacy and lower environmental impact. Additionally, the furan component is often utilized in synthesizing natural product analogs, catering to the rising consumer preference for plant-derived ingredients.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS 1399654-71-7. These methods ensure purity and stability, which are critical for industrial and research applications. The compound's solubility and thermal stability profiles further influence its suitability for various formulations.

As the scientific community continues to explore multi-target drug design, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid offers a promising scaffold. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to optimize bioactivity. This is particularly relevant in addressing drug resistance challenges, a pressing issue in modern pharmacology.

In summary, 5-(1-Allyl-5-methyl-1H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS No. 1399654-71-7) represents a multifaceted compound with broad potential across industries. Its integration into high-value chemical synthesis and alignment with sustainability goals underscore its importance in contemporary research and development.